Cas no 59101-28-9 (16-Bromohexadecan-1-ol)

• Product Name: 16-Bromohexadecan-1-ol
• CAS No: 59101-28-9
• MF: C₁₆H₃₃BrO
• MW: 321.336624860764
• MDL: MFCD01076224
• CID: 57365
• PubChem ID: 329766529
• Update Time: 2025-05-25

16-Bromohexadecan-1-ol Chemical and Physical Properties

Names and Identifiers

• 16-Bromohexadecan-1-ol
• 16-BROMO-1-HEXADECANOL
• 16-bromanylhexadecan-1-ol
• 16-Brom-hexadecan-1-ol
• 16-bromo-hexadecan-1-ol
• 16-Bromohexadecanol
• 1-Hexadecanol,16-bromo
• 1-Bromohexadecane-16-ol
• C16H33BrO
• AS-38541
• AKOS015964709
• A832156
• 1-Hexadecanol, 16-bromo-
• CS-0139587
• 16-bromohexadecane-1-ol
• FT-0640579
• 16-Bromohexadecan-l-ol
• SCHEMBL580362
• 16-bromohexadecan- 1 -ol
• MFCD01076224
• Tin(IV)PhthalocyanineDichloride
• DTXSID90373694
• 59101-28-9
• GOSQZSJMSMTIFI-UHFFFAOYSA-N
• A26916

• MDL： MFCD01076224
• Inchi： 1S/C16H33BrO/c17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18/h18H,1-16H2
• InChI Key： GOSQZSJMSMTIFI-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCCCCCCO

Computed Properties

• Exact Mass: 320.17100
• Monoisotopic Mass: 320.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 15
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.059
• Melting Point: 45-52 °C
• Boiling Point: 383.7 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.475
• PSA: 20.23000
• LogP: 5.83500

16-Bromohexadecan-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-S36/37/39
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 16-Bromohexadecan-1-ol

16-Bromohexadecan-1-ol: A Comprehensive Overview

16-Bromohexadecan-1-ol, also known by its CAS number 59101-28-9, is a unique organic compound that has garnered attention in various scientific and industrial applications. This compound is a brominated alcohol, specifically a primary alcohol with a bromine atom attached to the 16th carbon of a hexadecane chain. Its chemical structure, molecular formula, and physical properties make it a valuable molecule in fields such as materials science, pharmacology, and environmental chemistry.

The synthesis of 16-Bromohexadecan-1-ol typically involves multi-step organic reactions, including bromination and hydroxylation processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production. The compound's solubility in various solvents and its ability to form stable emulsions have been extensively studied, contributing to its versatility in industrial applications.

In recent years, 16-Bromohexadecan-1-ol has been explored for its potential in drug delivery systems. Researchers have found that the compound can serve as a stabilizing agent in lipid nanoparticles, enhancing the encapsulation efficiency of hydrophobic drugs. This property is particularly significant in the development of targeted drug delivery systems, where stability and controlled release are critical factors. Studies published in leading journals have demonstrated the compound's ability to improve drug bioavailability while reducing side effects.

Beyond pharmaceutical applications, 16-Bromohexadecan-1-ol has shown promise in the field of biodegradable materials. Its long hydrocarbon chain makes it an ideal candidate for synthesizing biocompatible polymers. Recent research has focused on incorporating this compound into polymeric matrices for tissue engineering applications. The compound's ability to promote cell adhesion and proliferation has been highlighted in several studies, suggesting its potential use in creating scaffolds for regenerative medicine.

The environmental impact of 16-Bromohexadecan-1-ol has also been a topic of interest. Researchers have investigated its biodegradation pathways under various environmental conditions, including soil and aquatic ecosystems. Findings indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. This characteristic is crucial for ensuring the sustainability of products containing this compound.

In terms of toxicity studies, recent research has focused on assessing the acute and chronic effects of 16-Bromohexadecan-1-ol on aquatic organisms. Results suggest that the compound exhibits low toxicity at environmentally relevant concentrations, which aligns with its potential use in eco-friendly formulations. However, further studies are required to fully understand its long-term ecological implications.

The future prospects for 16-Bromohexadecan-1-ol appear promising, with ongoing research exploring its applications in advanced materials science and green chemistry. Its unique combination of physical and chemical properties positions it as a valuable building block for developing innovative solutions across multiple industries.